Cas no 1855906-75-0 ((1-isobutyl-1H-pyrazol-3-yl)acetonitrile)

• Product Name: (1-isobutyl-1H-pyrazol-3-yl)acetonitrile
• CAS No: 1855906-75-0
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5941494
• PubChem ID: 122171935
• Update Time: 2026-03-11

(1-isobutyl-1H-pyrazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (1-isobutyl-1H-pyrazol-3-yl)acetonitrile
• 1H-Pyrazole-3-acetonitrile, 1-(2-methylpropyl)-
• EN300-1848777
• 2-[1-(2-methylpropyl)-1H-pyrazol-3-yl]acetonitrile
• AKOS030253063
• 1855906-75-0
• MFCD29912092

• Inchi： 1S/C9H13N3/c1-8(2)7-12-6-4-9(11-12)3-5-10/h4,6,8H,3,7H2,1-2H3
• InChI Key： WUPZYNOSQZLSQB-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C=CC(CC#N)=N1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 291.2±15.0 °C(Predicted)
• pka: 0.99±0.10(Predicted)

Additional information on (1-isobutyl-1H-pyrazol-3-yl)acetonitrile

Comprehensive Overview of (1-isobutyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1855906-75-0)

(1-isobutyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1855906-75-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This nitrile-functionalized pyrazole derivative is characterized by its unique molecular structure, which combines a pyrazole ring with an acetonitrile moiety. Such structural features make it a valuable intermediate in the synthesis of biologically active molecules, particularly in the design of novel heterocyclic compounds.

The compound's CAS number 1855906-75-0 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Researchers and manufacturers often search for 1855906-75-0 suppliers or (1-isobutyl-1H-pyrazol-3-yl)acetonitrile synthesis methods to explore its applications. Recent trends indicate growing interest in sustainable synthesis routes for such intermediates, aligning with the global push toward green chemistry and reduced environmental impact.

One of the most discussed topics in the context of (1-isobutyl-1H-pyrazol-3-yl)acetonitrile is its potential role in drug discovery. The pyrazole scaffold is a well-known pharmacophore, frequently employed in the development of anti-inflammatory, antimicrobial, and anticancer agents. The addition of the acetonitrile group enhances the compound's reactivity, enabling further functionalization to create targeted therapeutics. This has led to increased searches for pyrazole derivatives in medicinal chemistry and nitrile-containing drug candidates.

In agrochemical applications, (1-isobutyl-1H-pyrazol-3-yl)acetonitrile is explored as a precursor for crop protection agents. Its structural flexibility allows for the development of pesticides and herbicides with improved efficacy and selectivity. With the rising demand for sustainable agriculture, researchers are investigating how such compounds can contribute to low-toxicity formulations and biodegradable solutions.

From a technical perspective, the compound's physical and chemical properties are crucial for its handling and application. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are commonly used to characterize 1855906-75-0. These methods ensure purity and consistency, which are vital for high-yield synthetic processes. Queries like how to purify (1-isobutyl-1H-pyrazol-3-yl)acetonitrile or stability under various conditions reflect the practical challenges faced by chemists.

The market for fine chemicals and specialty intermediates like (1-isobutyl-1H-pyrazol-3-yl)acetonitrile is expanding, driven by advancements in custom synthesis and contract manufacturing. Companies are increasingly seeking scalable production methods to meet the demands of pharmaceutical and agrochemical industries. This has spurred innovations in catalytic processes and flow chemistry, topics frequently searched by professionals in the field.

In summary, (1-isobutyl-1H-pyrazol-3-yl)acetonitrile (CAS No. 1855906-75-0) represents a versatile and high-value chemical building block. Its applications span drug development, agrochemical innovation, and material science, making it a subject of ongoing research and commercial interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for sustainable and efficient chemical solutions.